Cas no 1105213-21-5 (3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1105213-21-5
• MF: C₂₄H₂₄FN₅O₂
• MW: 433.478068351746
• CID: 5386029
• Update Time: 2025-10-31

3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl]-8-methyl-5H-pyrimido[5,4-b]indol-4-one
• 3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C24H24FN5O2/c1-16-6-7-19-17(14-16)22-23(27-19)24(32)30(15-26-22)9-8-21(31)29-12-10-28(11-13-29)20-5-3-2-4-18(20)25/h2-7,14-15,27H,8-13H2,1H3
• InChI Key： HTUNYTYZAYKMSO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C2N=CN(CCC(N3CCN(C4=CC=CC=C4F)CC3)=O)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Professional Introduction to Compound with CAS No 1105213-21-5 and Product Name: 3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

The compound in question, identified by the CAS number 1105213-21-5, is a highly specialized molecule with a complex structural framework. This compound belongs to the class of pyrimido[5,4-b]indolone derivatives, which have garnered significant attention in the field of pharmaceutical research due to their diverse biological activities. The molecular structure of this compound features a fused heterocyclic system consisting of a pyrimidine ring connected to an indole moiety, further modified by an 8-methyl substituent and a 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl side chain. Such structural motifs are often explored for their potential in modulating various biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.

One of the most striking features of this compound is the presence of a piperazine ring at the 3-position of the propyl side chain. Piperazine derivatives are well-known for their role as pharmacological agents, with applications ranging from antipsychotics to antihistamines. The specific substitution pattern in this compound, particularly the 2-fluorophenyl group attached to the piperazine ring, is believed to enhance its binding affinity and selectivity for certain biological targets. This fluorine atom introduces a degree of electronic and steric modulation, which can significantly influence the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with various protein targets with high accuracy. Studies using molecular docking simulations suggest that the pyrimido[5,4-b]indolone core of this molecule can interact with receptors and enzymes involved in pain modulation, neuroprotection, and anti-inflammatory responses. The 8-methyl substituent further stabilizes the molecule's conformation, potentially improving its bioavailability and metabolic stability. These insights have prompted further investigation into the compound's potential therapeutic applications.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial experiments indicate that it may exert its effects by modulating the activity of neurotransmitter receptors such as serotonin (5-HT) and dopamine (DA) receptors. The 2-fluorophenyl group is particularly noteworthy, as fluorinated aromatic rings are often found in drugs that exhibit potent receptor binding. Additionally, the piperazine moiety is known to interact with guanine nucleotide-binding proteins (GPCRs), which are critical for signal transduction in cells. This dual interaction potential makes this compound a promising candidate for developing drugs that target multiple neurological disorders simultaneously.

The synthesis of this complex molecule presents significant challenges due to its intricate structural features. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with advanced purification methods have allowed researchers to obtain high-purity samples suitable for biological testing. The introduction of fluorine atoms into organic molecules often requires specialized synthetic routes, but recent developments in fluorination chemistry have made these processes more efficient and scalable.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural modifications can fine-tune biological activity. The presence of both polar and non-polar regions in its structure allows it to interact favorably with both hydrophilic and hydrophobic pockets on biological targets. This property is crucial for achieving good drug-like characteristics such as solubility, permeability, and metabolic stability. Furthermore, the pyrimido[5,4-b]indolone scaffold is known for its versatility in drug design, having been incorporated into several clinically approved drugs that target various diseases.

Current research efforts are focused on evaluating the pharmacological profile of this compound in preclinical models. Animal studies are being conducted to assess its efficacy in models of pain relief, neuroprotection, and inflammation. Additionally, efforts are underway to determine its safety profile through toxicological studies. These preclinical investigations are essential steps before moving into human clinical trials, where the ultimate goal would be to demonstrate its therapeutic value in treating specific medical conditions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like this one can be developed. Predictive models can now identify potential lead compounds based on their structural features and predict their biological activity with remarkable accuracy. This high-throughput virtual screening approach has allowed researchers to prioritize compounds for experimental testing more efficiently than ever before. As a result, compounds like this one are being rapidly advanced through early-stage development pipelines.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it an attractive candidate for developing novel agrochemicals or biocides where similar scaffolds have shown efficacy. Additionally, its ability to modulate biological pathways suggests it could be repurposed for emerging therapeutic areas where new treatments are urgently needed. The versatility of such molecules underscores the importance of investing in broad-spectrum research programs that explore multiple potential applications simultaneously.

In conclusion,3-{3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropyl}-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activity profiles. The combination of computational modeling,fluorinated aromatic rings,and piperazine-based pharmacophores positions it as a versatile tool for addressing multiple therapeutic challenges simultaneously.* Further research will undoubtedly uncover additional insights into its mechanisms*of action*and potential clinical applications.* As our understanding*of biology*continues*to evolve,*compounds like this one will play an increasingly important role*in developing next-generation therapeutics.*